![molecular formula C10H15N2Na3O7 B7802412 Trisodium HEDTA CAS No. 7578-42-9](/img/structure/B7802412.png)
Trisodium HEDTA
Overview
Description
Trisodium HEDTA, also known as Trisodium Hydroxyethylidene Diphosphonic Acid, is a versatile and indispensable chemical compound that plays a crucial role in various industries . It is a chelating agent that belongs to the family of aminopolycarboxylic acids . This compound is derived from ethylenediamine tetraacetic acid (EDTA) and is modified to enhance its chelation capabilities .
Synthesis Analysis
This compound is derived from ethylenediamine tetraacetic acid (EDTA) and is modified to enhance its chelation capabilities . It can be used as a complexing agent in combination with thiourea and its derivatives to enhance the deposition rate of electroless copper plating solutions .Molecular Structure Analysis
This compound has a chemical formula of C10H15N2Na3O7P2 and a molar mass of 406.13 g/mol . It has a pH level of around 11 in a 1% aqueous solution . These properties make it highly soluble and reactive, allowing it to effectively bind with metal ions and remove them from various systems .Chemical Reactions Analysis
This compound exhibits remarkable chemical properties that contribute to its effectiveness as a chelating agent . Its ability to form stable complexes with metal ions is primarily due to its multiple binding sites . These binding sites are formed by the carboxyl and phosphonic acid groups present in the compound’s structure .Physical and Chemical Properties Analysis
This compound is a white, crystalline powder that is highly soluble in water . It has a chemical formula of C10H15N2Na3O7P2 and a molar mass of 406.13 g/mol . It has a pH level of around 11 in a 1% aqueous solution . These properties make it highly soluble and reactive .Scientific Research Applications
1. Chelation Therapy and Toxicity Management
Trisodium HEDTA has been identified as a promising chelator for managing beryllium toxicity. A study on rats demonstrated that HEDTA was more effective than other chelators like CaNa2EDTA in reducing beryllium concentration in blood, kidneys, and spleen, and alleviating beryllium-induced histopathological lesions in the liver and spleen (Mathur, Flora, Mathur, & Das Gupta, 1993).
2. Cosmetic Formulations
In cosmetic formulations, HEDTA functions as a chelating agent. While it is cytotoxic and weakly genotoxic, it is not carcinogenic. It's typically used in concentrations less than 2%, and its presence can affect the passage of other chemicals into the skin (Lanigan & Yamarik, 2002).
3. Metal Electrodeposition
HEDTA influences the electrodeposition of metal alloys like silver-copper and silver-zinc from various solutions, improving the morphology of the deposits and forming non-dendritic structures, which are crucial in metallurgical processes (Oliveira & Carlos, 2009) (Oliveira & Carlos, 2009).
4. Rare Earth Element Separation
HEDTA has applications in separating rare earth elements. It forms stable complexes with trivalent rare earth cations and is used in ion-exchange methods for this purpose (Wheelwright & Spedding, 1955).
5. Coordination with Lanthanides
The complexation of HEDTA with light lanthanides like La3+, Nd3+, and Eu3+ in aqueous solutions is a key area of research. These complexes play a role in the nuclear fuel cycle and understanding their thermodynamic and structural properties is crucial (Li et al., 2019).
6. Radiolysis Studies
The study of HEDTA's chemodynamics upon gamma-radiolysis in mixed waste scenarios revealed significant degradation of HEDTA and the formation of specific degradation products, which is relevant in waste management and environmental studies (Toste & Pilot, 2008).
7. Nuclear Fuel Recycling
In nuclear fuel recycling, HEDTA is used for separating trivalent actinides from lanthanides. Its preferential binding with actinides in the aqueous phase makes it a vital component in nuclear waste management and recycling processes (Lumetta et al., 2015).
Mechanism of Action
Future Directions
Trisodium HEDTA is a versatile and indispensable chelating agent that offers numerous benefits across various industries . Its ability to remove heavy metals, prevent scale formation, and stabilize products has made it an essential component for achieving superior results . By understanding its chemical properties, common uses, and safety precautions, industries can unlock the power of this compound and harness its potential for their specific applications .
Properties
IUPAC Name |
trisodium;2-[2-[bis(carboxylatomethyl)amino]ethyl-(2-hydroxyethyl)amino]acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O7.3Na/c13-4-3-11(5-8(14)15)1-2-12(6-9(16)17)7-10(18)19;;;/h13H,1-7H2,(H,14,15)(H,16,17)(H,18,19);;;/q;3*+1/p-3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHNXAQZPEBNFBC-UHFFFAOYSA-K | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CN(CC(=O)[O-])CC(=O)[O-])N(CCO)CC(=O)[O-].[Na+].[Na+].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N2Na3O7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
150-39-0 (Parent) | |
Record name | Trisodium N-hydroxyethylethylenediaminetriacetate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000139899 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Glycine, N-(2-(bis(carboxymethyl)amino)ethyl)-N-(hydroxyethyl)-, trisodium salt | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001330547 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID9027075 | |
Record name | Trisodium (2-hydroxyethyl)ethylenediaminetriacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9027075 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
344.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Liquid, Odorless crystalline powder; [MSDSonline] | |
Record name | Glycine, N-[2-[bis(carboxymethyl)amino]ethyl]-N-(2-hydroxyethyl)-, sodium salt (1:3) | |
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Record name | Versenol | |
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Flash Point |
Flash point: 100 °C (closed cup) | |
Record name | TRISODIUM N-HYDROXYETHYLETHYLENEDIAMINETRIACETATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5628 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
Insoluble in most organic solvents, In water, 480 g/L at 20 °C | |
Record name | TRISODIUM N-HYDROXYETHYLETHYLENEDIAMINETRIACETATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5628 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
1.285 | |
Record name | TRISODIUM N-HYDROXYETHYLETHYLENEDIAMINETRIACETATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5628 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
CAS No. |
139-89-9, 1330-54-7 | |
Record name | Trisodium N-hydroxyethylethylenediaminetriacetate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000139899 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Glycine, N-(2-(bis(carboxymethyl)amino)ethyl)-N-(hydroxyethyl)-, trisodium salt | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001330547 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Glycine, N-[2-[bis(carboxymethyl)amino]ethyl]-N-(2-hydroxyethyl)-, sodium salt (1:3) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Trisodium (2-hydroxyethyl)ethylenediaminetriacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9027075 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Trisodium 2-(carboxylatomethyl(2-hydroxyethyl)amino)ethyliminodi(acetate) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.004.893 | |
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Record name | TRISODIUM HEDTA | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/K3E0U7O8KI | |
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Record name | TRISODIUM N-HYDROXYETHYLETHYLENEDIAMINETRIACETATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5628 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
288 °C (hydate) | |
Record name | TRISODIUM N-HYDROXYETHYLETHYLENEDIAMINETRIACETATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5628 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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